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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B149754

PS-1145 Dihydrochloride Technical Support
Center

Welcome to the technical support center for PS-1145 dihydrochloride. This resource is
designed for researchers, scientists, and drug development professionals, providing essential
information for the effective storage, handling, and use of this compound in your experiments.

Frequently Asked Questions (FAQSs)
Q1: How should I store PS-1145 dihydrochloride upon receipt?

For long-term storage, PS-1145 dihydrochloride solid should be stored at -20°C, where it is
stable for at least four years.[1][2][3] For short-term storage of a few days to weeks, it can be
kept at 2-8°C.[4][5][6] Always store the compound in a dry, dark place and keep the container
tightly closed.[5][7]

Q2: What is the best solvent for reconstituting PS-1145 dihydrochloride?

The most common and recommended solvent is high-quality, anhydrous Dimethyl Sulfoxide
(DMSO).[1][2][4] It is also soluble in a 1:1 mixture of methanol and water with warming.[6][8]

Q3: I'm having trouble dissolving the compound. What should | do?
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If you experience solubility issues, gentle warming can help. Warming a DMSO solution to
approximately 60°C for a few minutes can aid dissolution.[6][8] It is critical to use fresh,
anhydrous DMSO, as absorbed moisture can significantly reduce solubility.[2] Vortexing or
sonication can also be applied to facilitate dissolution.

Q4: How should | store the reconstituted stock solution?

Stock solutions should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles.
[3] For optimal stability, store these aliquots at -80°C (stable for up to 2 years) or -20°C (stable
for up to 1 year).[3]

Q5: What personal protective equipment (PPE) should | use when handling PS-1145
dihydrochloride?

You should always wear appropriate PPE, including gloves, eye shields, and a dust mask (such
as a type N95) when handling the solid compound.[9] All handling of the powder should be
done in a chemical fume hood.[7]

Q6: What is the primary mechanism of action for PS-1145?

PS-1145 is a selective inhibitor of IkB kinase (IKK).[4][5] By inhibiting IKK, it blocks the
phosphorylation and subsequent degradation of IkBa, the natural inhibitor of Nuclear Factor-
kappa B (NF-kB).[5][8] This action prevents NF-kB from translocating to the nucleus, thereby
inhibiting the transcription of its target genes, which are often involved in inflammation and cell
survival.[4][5]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitation in Stock Solution

Solvent has absorbed
moisture; solution is too
concentrated; improper

storage.

Use fresh, anhydrous DMSO.
[2] Warm the solution gently
while vortexing. Ensure the
storage temperature is
appropriate (-20°C or -80°C)
and that the vial is sealed
tightly.[3]

Inconsistent Experimental

Results

Repeated freeze-thaw cycles
of the stock solution; improper
dilution; compound

degradation.

Prepare single-use aliquots of
your stock solution to avoid
freeze-thaw damage.[3]
Always use a calibrated pipette
for dilutions. Prepare working
solutions fresh from the stock

for each experiment.

Low Potency or Lack of Effect

Incorrect concentration used;
compound has degraded;
cellular system is not

responsive.

Verify the final concentration in
your assay. Confirm the IC50
value (typically 88-100 nM) in
your specific cell line with a
dose-response experiment.[1]
Ensure the NF-kB pathway is
active in your experimental

model.

Cell Toxicity Observed

Solvent concentration is too
high; compound concentration

is too high.

Ensure the final concentration
of DMSO in your cell culture
medium is non-toxic (typically
<0.5%). Perform a dose-
response experiment to
determine the optimal, non-
toxic concentration of PS-1145

for your cells.

Quantitative Data Summary
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The following table summarizes the key physical and chemical properties of PS-1145

dihydrochloride.

Property Value Source(s)
Molecular Formula C17H11CIN4O - 2HCI [419]
Molecular Weight 395.67 g/mol [41[9][10]
Purity >98% (HPLC) [41°]
Appearance Yellow solid [6]1[8]
Long-Term Storage (Solid) -20°C [1][2][5]
Short-Term Storage (Solid) +4°C [415]

Storage (Stock Solution)

-20°C (1 year) or -80°C (2

years)

[3]

Solubility in DMSO

5 mM to 64 mg/mL (198 mM)

[2]14]

Solubility in Methanol:Water
(1:2)

=5 mg/mL (with warming to
60°C)

[6]i8]

IKK ICs0

~88-100 nM

[1]5]

Visualizations

Signaling Pathway Diagram
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Experimental Workflow Diagram
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Caption: General workflow for cell-based assays using PS-1145.

Troubleshooting Logic Diagram
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Caption: Troubleshooting logic for unexpected experimental results.
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Experimental Protocols
Protocol: IKK Kinase Activity Assay (In Vitro)

This protocol is adapted from methodologies described in the literature for assessing IKK
inhibition.[2]

Objective: To determine the I1Cso of PS-1145 on IKK complex activity.
Materials:

e PS-1145 dihydrochloride stock solution (e.g., 10 mM in DMSO)

o Active IKK complex (recombinant or immunoprecipitated from cell lysates)
 Biotinylated IkBa peptide substrate

» Kinase assay buffer

o ATP solution

e Phospho-specific antibody for IkBa (Ser32)

o ELISA plates, reagents, and plate reader

Methodology:

o Compound Dilution: Prepare a serial dilution of PS-1145 in kinase assay buffer. Include a
DMSO-only vehicle control.

e Pre-incubation: In an appropriate reaction vessel, add the active IKK complex. Add the
diluted PS-1145 or vehicle control to the complex. Pre-incubate for 60 minutes at 25°C to
allow the inhibitor to bind to the kinase.[2]

¢ Kinase Reaction Initiation: Start the kinase reaction by adding a mixture of the biotinylated
IKBa peptide substrate and ATP.

¢ Incubation: Allow the reaction to proceed for a specified time (e.g., 30-60 minutes) at 30°C.
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» Reaction Termination: Stop the reaction by adding EDTA or by spotting the reaction mixture
onto a membrane that binds the peptide.

» Detection: Detect the amount of phosphorylated substrate using an ELISA-based format.[2]
This typically involves capturing the biotinylated peptide on a streptavidin-coated plate,
followed by incubation with a phospho-specific primary antibody and a horseradish
peroxidase (HRP)-conjugated secondary antibody.

o Data Analysis: Measure the signal (e.g., absorbance or luminescence). Plot the percentage
of inhibition against the logarithm of the PS-1145 concentration. Fit the data to a four-
parameter logistic equation to calculate the ICso value.

Protocol: NF-kB Reporter Assay in Cultured Cells

This protocol outlines the steps to measure the effect of PS-1145 on NF-kB transcriptional
activity in a cell-based assay.

Objective: To quantify the inhibition of agonist-induced NF-kB activity by PS-1145.
Materials:

» Cells stably or transiently transfected with an NF-kB luciferase reporter construct.
e PS-1145 dihydrochloride stock solution (e.g., 10 mM in DMSO).

e Cell culture medium and supplements.

e Agonist to stimulate NF-kB (e.g., TNF-q, IL-1().

 Luciferase assay reagent.

e Luminometer.

Methodology:

o Cell Seeding: Plate the NF-kB reporter cells in a white, clear-bottom 96-well plate at a
predetermined density and allow them to attach overnight.
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« Inhibitor Pre-treatment: The next day, remove the medium and add fresh medium containing
various concentrations of PS-1145 or a vehicle control (e.g., 0.1% DMSO). Incubate the cells
for 1-2 hours.

o Stimulation: Add the NF-kB agonist (e.g., TNF-a at 10 ng/mL) to the wells. Include a non-
stimulated control group.

 Incubation: Incubate the plate for an additional 6-8 hours to allow for reporter gene
expression.

o Cell Lysis and Signal Detection: Remove the medium. Lyse the cells and measure luciferase
activity according to the manufacturer's protocol for your chosen luciferase assay system.

o Data Analysis: Normalize the luciferase signal to a measure of cell viability (e.g., using a
CellTiter-Glo® assay or by normalizing to a co-transfected control reporter like Renilla
luciferase). Calculate the percentage of inhibition relative to the stimulated vehicle control.
Plot the results to determine the dose-dependent effect of PS-1145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Best practices for storing and handling PS-1145
dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149754#best-practices-for-storing-and-handling-ps-
1145-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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